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Compound of Interest

Compound Name: 2-(2-Cyanophenoxy)acetic acid

CAS No.: 6574-95-4

Cat. No.: B1363870

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(2-Cyanophenoxy)acetic acid, a bifunctional organic molecule, holds a significant position

in modern synthetic chemistry and drug discovery. Its structure, incorporating a reactive

carboxylic acid moiety and a cyano-substituted aromatic ring, makes it a versatile building block

for more complex molecules. This guide provides a comprehensive overview of its chemical

identity, synthesis, applications, and analytical methodologies, tailored for professionals in the

chemical and pharmaceutical sciences.

Core Compound Identification
IUPAC Name: 2-(2-Cyanophenoxy)acetic acid

CAS Number: 6574-95-4

Molecular Formula: C₉H₇NO₃
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-(2-Cyanophenoxy)acetic
acid is fundamental for its application in research and development.

Property Value Source

Molecular Weight 177.16 g/mol PubChem

Monoisotopic Mass 177.04259 Da PubChem.[1]

Predicted XlogP 1.1 PubChem.[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 177.042593 g/mol PubChem

Appearance
White to off-white crystalline

powder

(Inferred from typical small

organic acids)

Solubility

Soluble in many organic

solvents like methanol,

ethanol, and acetone. Limited

solubility in water.

(General chemical knowledge)

Synthesis of 2-(2-Cyanophenoxy)acetic acid
The synthesis of 2-(2-Cyanophenoxy)acetic acid is typically achieved through a Williamson

ether synthesis. This well-established reaction involves the nucleophilic substitution of a

haloacetate by a phenoxide.

Reaction Scheme
The general reaction involves the deprotonation of 2-cyanophenol (salicylonitrile) to form the

corresponding phenoxide, which then reacts with an alkali salt of a haloacetic acid, such as

sodium chloroacetate.
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Experimental Protocol: A Representative Synthesis
The following protocol outlines a standard laboratory procedure for the synthesis of 2-(2-
Cyanophenoxy)acetic acid.

Materials:

2-Cyanophenol (Salicylonitrile)

Sodium hydroxide (NaOH)

Sodium chloroacetate

Water

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Formation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 2-cyanophenol in an aqueous solution of sodium hydroxide. The

reaction is typically stirred at room temperature to ensure complete formation of the sodium

2-cyanophenoxide.

Nucleophilic Substitution: To the phenoxide solution, add an aqueous solution of sodium

chloroacetate. The reaction mixture is then heated to reflux for several hours to drive the

substitution reaction to completion.

Work-up and Acidification: After cooling to room temperature, the reaction mixture is

transferred to a separatory funnel. The aqueous layer is washed with an organic solvent like

ethyl acetate to remove any unreacted 2-cyanophenol. The aqueous layer is then acidified

with concentrated hydrochloric acid to a pH of approximately 2. This protonates the

carboxylate to form the desired 2-(2-Cyanophenoxy)acetic acid, which will precipitate out

of the solution.
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Isolation and Purification: The precipitated solid is collected by vacuum filtration and washed

with cold water to remove any inorganic salts. The crude product can be further purified by

recrystallization from a suitable solvent system, such as ethanol/water, to yield the final

product.

Drying: The purified product is dried in a vacuum oven to remove any residual solvent.

Synthesis Workflow Diagram

Reactants

Reaction Steps Work-up & Purification

2-Cyanophenol

Phenoxide Formation
(Deprotonation)Sodium Hydroxide

Sodium Chloroacetate

Williamson Ether Synthesis
(Nucleophilic Substitution) Acidification with HCl Filtration Recrystallization 2-(2-Cyanophenoxy)acetic acid

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-(2-Cyanophenoxy)acetic acid.

Applications in Drug Discovery and Agrochemicals
2-(2-Cyanophenoxy)acetic acid serves as a crucial intermediate in the synthesis of various

biologically active molecules.

Key Intermediate in Azoxystrobin Synthesis
The most prominent application of 2-(2-Cyanophenoxy)acetic acid is as a precursor in the

industrial synthesis of Azoxystrobin. Azoxystrobin is a broad-spectrum strobilurin fungicide with

significant commercial importance in agriculture. It functions by inhibiting mitochondrial
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respiration in fungi, thereby preventing their growth and proliferation. The synthesis of

Azoxystrobin involves the coupling of 2-(2-Cyanophenoxy)acetic acid derivatives with other

key intermediates.

Scaffold for Novel Therapeutics
The phenoxyacetic acid scaffold is a "privileged structure" in medicinal chemistry, known to

interact with a variety of biological targets. While specific biological activities for 2-(2-
Cyanophenoxy)acetic acid are not extensively reported in public literature, its structural

motifs suggest potential for exploration in several areas:

Anti-inflammatory Agents: Aryl acetic acid derivatives are a well-known class of non-steroidal

anti-inflammatory drugs (NSAIDs). The development of mutual prodrugs of NSAIDs with

other therapeutic agents is an active area of research to enhance efficacy and reduce side

effects.[2]

Enzyme Inhibitors: The structural features of 2-(2-Cyanophenoxy)acetic acid could be

exploited for the design of enzyme inhibitors. For instance, related phenylacetic acid

derivatives have been investigated as inhibitors of enzymes like ERK, which are implicated

in cancer and autoimmune diseases.[3]

Antimicrobial Agents: Phenoxyacetic acid derivatives have shown promise as antimicrobial

agents, with the potential to disrupt microbial cell membranes or interfere with essential

metabolic pathways.[4]

The presence of the cyano group offers a site for further chemical modification, allowing for the

generation of diverse libraries of compounds for high-throughput screening in drug discovery

programs.

Analytical Methodologies
The purity and identity of 2-(2-Cyanophenoxy)acetic acid are critical for its use in synthesis

and research. Several chromatographic techniques are suitable for its analysis.

High-Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC (RP-HPLC) is a robust method for the analysis of 2-(2-
Cyanophenoxy)acetic acid.

Typical HPLC Conditions:

Column: C18 stationary phase (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of an aqueous acidic buffer (e.g., 0.1% acetic

acid or formic acid in water) and an organic solvent like acetonitrile or methanol. The acidic

mobile phase ensures that the carboxylic acid is in its protonated form, leading to better

retention and peak shape.

Detection: UV detection at a wavelength where the aromatic ring shows strong absorbance

(typically around 220-280 nm).

Sample Preparation: The sample should be dissolved in the mobile phase or a compatible

solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)
For GC-MS analysis, the carboxylic acid group of 2-(2-Cyanophenoxy)acetic acid needs to

be derivatized to increase its volatility. Esterification to its methyl or ethyl ester is a common

derivatization strategy.

General Derivatization and GC-MS Protocol:

Derivatization: The sample is treated with an esterifying agent (e.g., methanol with a catalytic

amount of acid, or diazomethane) to convert the carboxylic acid to its corresponding ester.

Injection: The derivatized sample is injected into the GC.

Separation: A non-polar capillary column (e.g., DB-5ms) is typically used for separation.

Detection: The separated components are detected by a mass spectrometer, which provides

both qualitative (mass spectrum) and quantitative (peak area) information.

Safety and Handling
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As with any chemical, proper safety precautions must be observed when handling 2-(2-
Cyanophenoxy)acetic acid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[5][6]

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust.[5][6]

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.[6] Wash hands thoroughly after handling.[5][6]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[5]

Disposal: Dispose of in accordance with local, state, and federal regulations.[7]

Conclusion
2-(2-Cyanophenoxy)acetic acid is a valuable and versatile chemical intermediate with

established importance in the agrochemical industry and significant potential in drug discovery.

A comprehensive understanding of its synthesis, properties, and analytical methods is essential

for researchers and scientists working in these fields. The information provided in this guide

serves as a foundational resource to support further innovation and application of this important

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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